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Compound of Interest

Compound Name: cis-5-Dodecenoic acid

Cat. No.: B1201490 Get Quote

Despite extensive investigation into the scientific literature, the precise details surrounding the

initial discovery and historical development of cis-5-Dodecenoic acid remain largely

undocumented. While this monounsaturated fatty acid is recognized for its presence in select

natural sources and its involvement in certain biological processes, a definitive record of its first

isolation, the researchers responsible, and the specific timeline of its characterization is not

readily available in published materials.

This technical guide consolidates the current knowledge on cis-5-Dodecenoic acid, focusing

on its known occurrences, physicochemical properties, and biological significance, while

acknowledging the conspicuous absence of a detailed discovery narrative.

Natural Occurrences
cis-5-Dodecenoic acid has been identified as a constituent of the essential oils of at least two

plant species:

Aquilaria sinensis: A tree species native to China, highly valued for the production of

agarwood.

Paeonia lactifloraPall.: A species of herbaceous peony native to central and eastern Asia,

commonly used in traditional medicine.

While analyses of the fatty acid profiles of these plants confirm the presence of cis-5-
Dodecenoic acid, these studies do not appear to represent the first instance of its
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identification.

Physicochemical Properties
The fundamental chemical and physical characteristics of cis-5-Dodecenoic acid are well-

established.

Property Value

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol

CAS Number 2430-94-6

IUPAC Name (5Z)-5-Dodecenoic acid

Synonyms (Z)-dodec-5-enoic acid, 5Z-dodecenoic acid

Appearance Not definitively specified in available literature

Boiling Point 135 °C at 0.4 mmHg

Density 0.906 g/mL at 25 °C

Refractive Index 1.454 at 20 °C

Biological Significance and Research
Current research has shed some light on the biological activities of cis-5-Dodecenoic acid,

although this area warrants further exploration.

Anti-Inflammatory Activity
One of the noted biological activities of cis-5-Dodecenoic acid is its ability to inhibit

cyclooxygenase (COX) enzymes. It has been shown to inhibit both COX-1 and COX-2,

suggesting potential anti-inflammatory properties. This mechanism of action is shared by many

non-steroidal anti-inflammatory drugs (NSAIDs).

Biosynthesis and Metabolism
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In some organisms, cis-5-Dodecenoic acid is involved in specific metabolic pathways. For

instance, in Escherichia coli, it is an intermediate in the biosynthesis of unsaturated fatty acids.

The enzyme FabB plays a crucial role in the elongation of cis-3-decenoyl-ACP, a precursor to

cis-5-Dodecenoic acid.

Experimental Protocols
Due to the lack of a seminal discovery paper, a detailed "key experiment" for its initial isolation

cannot be provided. However, modern techniques for the extraction and analysis of fatty acids

from plant materials would be applicable.

General Extraction and Analysis Workflow

Plant Material (e.g., Paeonia lactiflora seeds) Solvent Extraction (e.g., Hexane) Filtration Solvent Evaporation Crude Oil Saponification (e.g., KOH/Methanol) Esterification (e.g., BF3/Methanol) Fatty Acid Methyl Esters (FAMEs) Gas Chromatography-Mass Spectrometry (GC-MS) Analysis Identification of cis-5-Dodecenoic acid

Click to download full resolution via product page

Caption: A generalized workflow for the extraction and identification of fatty acids from plant

sources.

Signaling Pathways
While specific signaling pathways directly modulated by cis-5-Dodecenoic acid are not

extensively detailed, its role as a COX inhibitor places it within the broader context of

prostaglandin synthesis.

Arachidonic Acid

COX-1 / COX-2 Prostaglandin H2 Prostaglandins (PGD2, PGE2, etc.) Inflammation

cis-5-Dodecenoic acid
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Caption: Inhibition of the prostaglandin synthesis pathway by cis-5-Dodecenoic acid.
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Conclusion
In conclusion, while cis-5-Dodecenoic acid is a known natural product with emerging areas of

biological interest, its discovery and early history are not well-documented in the accessible

scientific record. Further historical and phytochemical research may be necessary to uncover

the origins of our knowledge of this particular fatty acid. The information presented here

summarizes the current understanding and provides a framework for future investigation into its

properties and applications.

To cite this document: BenchChem. [The Elusive Discovery of cis-5-Dodecenoic Acid: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201490#cis-5-dodecenoic-acid-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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